N-(4-chlorophenyl)-4-{7-oxo-8-propyl-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl}butanamide

• IUPAC Name: N-(4-chlorophenyl)-4-(7-oxo-8-propyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,11-trien-12-yl)butanamide
• InChI: InChI=1S/C20H22ClN5O2S/c1-2-11-25-19(28)18-15(10-12-29-18)26-16(23-24-20(25)26)4-3-5-17(27)22-14-8-6-13(21)7-9-14/h6-10,12,20,24H,2-5,11H2,1H3,(H,22,27)
• InChI Key: IQFNQHVVHWKHPS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2NN=C(N2C3=C(C1=O)SC=C3)CCCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C20H22ClN5O2S
• Molecular Weight: 431.9 g/mol

Description

N-(4-chlorophenyl)-4-{7-oxo-8-propyl-5-thia-1,8,10,11-tetraazatricyclo[7.3.0.0^{2,6}]dodeca-2(6),3,9,11-tetraen-12-yl}butanamide, also known by various synonyms such as p-Chloroacetanilide , N- (4-Chlorophenyl)acetamide , and 4’-Chloroacetanilide , is a chemical compound with the molecular formula C₈H₈ClNO . Its molecular weight is approximately 169.6 g/mol . The compound exhibits interesting structural features, including a fused bicyclic ring system.

Molecular Structure Analysis

The compound’s molecular structure consists of a central amide group (N-C=O) linked to a 4-chlorophenyl ring. The bicyclic system contains a sulfur atom and multiple nitrogen atoms, contributing to its complex geometry. The InChI representation is: InChI=1S/C8H8ClNO/c1-6(11)10-8-4-2-7(9)3-5-8/h2-5H,1H3,(H,10,11) .

Scientific Research Applications

Bioactivity and Structural Analysis

The research into similar compounds, such as (Z)-N-(3-((2-(4-chlorophenyl)oxazol-4-yl)methyl)thiazolidin-2-ylidene)cyanamide, has involved the synthesis and structural characterization. These studies include methods like IR, 1H NMR, and single-crystal X-ray diffraction, exploring the bioactivities such as insecticidal, fungicidal, and anti-tumor activities (Liu et al., 2013).

Enzyme Inhibition Studies

Compounds like 5-Aryl-1,3,4-oxadiazoles, which share structural similarities, have been examined for their inhibition of enzymes such as Acetyl- and Butyrylcholinesterase. This research is crucial in the treatment of conditions like dementias and myasthenia gravis. The synthesis, along with the bioactivity evaluation of such compounds, contributes significantly to medicinal chemistry (Václav Pflégr et al., 2022).

Antimicrobial Properties

Research on arylsubstituted halogen(thiocyanato)amides, including 4-acetylphenyl fragments, has shown these compounds to possess antimicrobial properties. This research is instrumental in developing new antibacterial and antifungal agents (V. Baranovskyi et al., 2018).

Tyrosinase and Melanin Inhibition

Compounds like N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl} butanamides have been synthesized and evaluated for their potential in inhibiting tyrosinase and melanin, crucial for developing depigmentation drugs. This research involves both in vitro and in vivo approaches, along with in silico studies, offering insights into their efficacy and toxicity (H. Raza et al., 2019).